![molecular formula C27H25ClN2O4 B300094 2-[1-(4-chlorobenzoyl)-5-methoxy-2-methyl-1H-indol-3-yl]-N-(2-phenoxyethyl)acetamide](/img/structure/B300094.png)
2-[1-(4-chlorobenzoyl)-5-methoxy-2-methyl-1H-indol-3-yl]-N-(2-phenoxyethyl)acetamide
Overview
Description
2-[1-(4-chlorobenzoyl)-5-methoxy-2-methyl-1H-indol-3-yl]-N-(2-phenoxyethyl)acetamide, also known as CAY10650, is a synthetic compound that has been extensively studied for its potential therapeutic applications in various diseases.
Mechanism of Action
2-[1-(4-chlorobenzoyl)-5-methoxy-2-methyl-1H-indol-3-yl]-N-(2-phenoxyethyl)acetamide exerts its pharmacological effects through the inhibition of the enzyme glycogen synthase kinase-3β (GSK-3β). GSK-3β is involved in various cellular processes, including cell proliferation, differentiation, and apoptosis. Inhibition of GSK-3β by 2-[1-(4-chlorobenzoyl)-5-methoxy-2-methyl-1H-indol-3-yl]-N-(2-phenoxyethyl)acetamide leads to the activation of various signaling pathways, including the Wnt/β-catenin pathway, which plays a critical role in cell proliferation and differentiation.
Biochemical and Physiological Effects:
2-[1-(4-chlorobenzoyl)-5-methoxy-2-methyl-1H-indol-3-yl]-N-(2-phenoxyethyl)acetamide has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and reduction of pro-inflammatory cytokine production. In addition, 2-[1-(4-chlorobenzoyl)-5-methoxy-2-methyl-1H-indol-3-yl]-N-(2-phenoxyethyl)acetamide has been shown to protect against neuronal damage and improve cognitive function.
Advantages and Limitations for Lab Experiments
2-[1-(4-chlorobenzoyl)-5-methoxy-2-methyl-1H-indol-3-yl]-N-(2-phenoxyethyl)acetamide has several advantages for lab experiments, including its high potency and selectivity for GSK-3β inhibition. However, its limitations include its poor solubility in water, which can make it difficult to administer in vivo.
Future Directions
For 2-[1-(4-chlorobenzoyl)-5-methoxy-2-methyl-1H-indol-3-yl]-N-(2-phenoxyethyl)acetamide research include further investigation of its potential therapeutic applications in cancer, inflammation, and neurological disorders. In addition, research should focus on developing more efficient methods for administering 2-[1-(4-chlorobenzoyl)-5-methoxy-2-methyl-1H-indol-3-yl]-N-(2-phenoxyethyl)acetamide and improving its solubility in water. Furthermore, the potential side effects of 2-[1-(4-chlorobenzoyl)-5-methoxy-2-methyl-1H-indol-3-yl]-N-(2-phenoxyethyl)acetamide should be investigated to ensure its safety for clinical use.
Synthesis Methods
The synthesis of 2-[1-(4-chlorobenzoyl)-5-methoxy-2-methyl-1H-indol-3-yl]-N-(2-phenoxyethyl)acetamide involves a series of chemical reactions starting from 5-methoxyindole. The intermediate product is then reacted with 4-chlorobenzoyl chloride to yield 1-(4-chlorobenzoyl)-5-methoxy-2-methyl-1H-indole-3-acetic acid. The final product is obtained by reacting 1-(4-chlorobenzoyl)-5-methoxy-2-methyl-1H-indole-3-acetic acid with 2-phenoxyethylamine.
Scientific Research Applications
2-[1-(4-chlorobenzoyl)-5-methoxy-2-methyl-1H-indol-3-yl]-N-(2-phenoxyethyl)acetamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders. In cancer, 2-[1-(4-chlorobenzoyl)-5-methoxy-2-methyl-1H-indol-3-yl]-N-(2-phenoxyethyl)acetamide has been shown to inhibit the growth of various cancer cell lines, including breast cancer, prostate cancer, and lung cancer. In inflammation, 2-[1-(4-chlorobenzoyl)-5-methoxy-2-methyl-1H-indol-3-yl]-N-(2-phenoxyethyl)acetamide has been shown to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6. In neurological disorders, 2-[1-(4-chlorobenzoyl)-5-methoxy-2-methyl-1H-indol-3-yl]-N-(2-phenoxyethyl)acetamide has been shown to protect against neuronal damage and improve cognitive function.
properties
Product Name |
2-[1-(4-chlorobenzoyl)-5-methoxy-2-methyl-1H-indol-3-yl]-N-(2-phenoxyethyl)acetamide |
|---|---|
Molecular Formula |
C27H25ClN2O4 |
Molecular Weight |
476.9 g/mol |
IUPAC Name |
2-[1-(4-chlorobenzoyl)-5-methoxy-2-methylindol-3-yl]-N-(2-phenoxyethyl)acetamide |
InChI |
InChI=1S/C27H25ClN2O4/c1-18-23(17-26(31)29-14-15-34-21-6-4-3-5-7-21)24-16-22(33-2)12-13-25(24)30(18)27(32)19-8-10-20(28)11-9-19/h3-13,16H,14-15,17H2,1-2H3,(H,29,31) |
InChI Key |
PJKOQQCLYFPOOU-UHFFFAOYSA-N |
SMILES |
CC1=C(C2=C(N1C(=O)C3=CC=C(C=C3)Cl)C=CC(=C2)OC)CC(=O)NCCOC4=CC=CC=C4 |
Canonical SMILES |
CC1=C(C2=C(N1C(=O)C3=CC=C(C=C3)Cl)C=CC(=C2)OC)CC(=O)NCCOC4=CC=CC=C4 |
Origin of Product |
United States |
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